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Compound of Interest

Compound Name: Isoprocarb-d3

Cat. No.: B12411325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Isoprocarb-d3, a

deuterated isotopologue of the carbamate insecticide Isoprocarb. This document details its

chemical properties, mechanism of action, relevant experimental protocols, and the associated

signaling pathways.

Core Data Presentation
Quantitative data for Isoprocarb-d3 and its non-deuterated counterpart, Isoprocarb, are

summarized below for easy comparison.

Property Isoprocarb-d3 Isoprocarb

CAS Number 2662756-69-4[1] 2631-40-5

Molecular Formula C₁₁H₁₂D₃NO₂[1][2] C₁₁H₁₅NO₂

Molecular Weight 196.26 g/mol [1] 193.24 g/mol [3][4]

Mechanism of Action
Isoprocarb, and by extension Isoprocarb-d3, functions as a potent inhibitor of the enzyme

acetylcholinesterase (AChE).[1][4][5] AChE is a critical enzyme in the nervous system of

insects and mammals, responsible for the breakdown of the neurotransmitter acetylcholine
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(ACh) in the synaptic cleft.[6][7][8] By inhibiting AChE, Isoprocarb causes an accumulation of

ACh at the synapse, leading to continuous stimulation of cholinergic receptors. This results in

hyperexcitation, paralysis, and ultimately the death of the target insect pests.[8]

Signaling Pathway Disruption by Isoprocarb
The following diagram illustrates the normal cholinergic synapse signaling pathway and the

point of disruption by Isoprocarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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